3-(4-chloro-3-(trifluoromethyl)phenyl)-1-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one

• IUPAC Name: 3-[4-chloro-3-(trifluoromethyl)phenyl]-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one
• InChI: InChI=1S/C21H18ClF3N4O/c22-18-8-6-14(10-17(18)21(23,24)25)7-9-20(30)28-11-16(12-28)29-13-19(26-27-29)15-4-2-1-3-5-15/h1-6,8,10,13,16H,7,9,11-12H2
• InChI Key: QHTLUIDMNUSJAQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CCC2=CC(=C(C=C2)Cl)C(F)(F)F)N3C=C(N=N3)C4=CC=CC=C4
• Molecular Formula: C21H18ClF3N4O
• Molecular Weight: 434.8 g/mol

Description

3-(4-chloro-3-(trifluoromethyl)phenyl)-1-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C21H18ClF3N4O and its molecular weight is 434.85. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Applications

Several studies have explored the synthesis of azetidinone derivatives and their significant antibacterial and antifungal activities. For instance, compounds synthesized from 6-nitro-1H-indazole demonstrated acceptable results in vitro for antibacterial, antifungal, and antitubercular activities against selected microorganisms, along with anti-inflammatory activity in vivo against albino rats (Samadhiya, Sharma, Srivastava, & Srivastava, 2012). Another study focused on newly synthesized azetidinone derivatives containing different functional groups, showing significant antimicrobial activity compared to standard treatments (Lokh, Wala, & Patel, 2013).

Anti-inflammatory Applications

Compounds with the azetidinone structure have been tested for their anti-inflammatory effects, showing potent results compared to standard treatments like indomethacin. This includes novel derivatives of 3-chloro-1-(4a,10b-diazaphenanthrene-2-yl)-4-phenyl azetidin-2-one, which demonstrated significant anti-inflammatory activity in experimental models (Sharma, Maheshwari, & Bindal, 2013).

Chemical Synthesis and Structural Studies

Azetidinone derivatives have been utilized in chemical synthesis, showing a variety of biological activities. For example, the synthesis of novel Schiff base and azetidinone derivatives revealed their antibacterial activity against strains like Staphylococcus aureus and Escherichia coli (Vashi & Naik, 2004). Structural studies have also been conducted, such as the analysis of 1,2,3-triazole derivatives showing potential luminescent properties and suggesting applications in material science (Uppal, Booth, Ali, Lockwood, Rice, & Elliott, 2011).